2-(2-fluorophenoxy)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H18FN3O4S2
• Molecular Weight: 471.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(2-fluorophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H18FN3O4S2/c1-29-12-6-11-26-21(28)17(32-22(26)31)13-14-19(30-16-8-3-2-7-15(16)23)24-18-9-4-5-10-25(18)20(14)27/h2-5,7-10,13H,6,11-12H2,1H3/b17-13-
• InChI Key: HVPAOYDXUFMMJS-LGMDPLHJSA-N
• Isomeric SMILES: COCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC=C4F)/SC1=S
• Canonical SMILES: COCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=CC=C4F)SC1=S

Description

• This compound is a heterocyclic molecule with a complex structure. It combines a pyrido[1,2-a]pyrimidin-4-one core with various functional groups.
• The presence of fluorine, thiazolidinone, and methoxypropyl moieties contributes to its unique properties.
• Researchers have explored its potential applications in various fields due to its intriguing structure.

Preparation Methods

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Comparison with Similar Compounds

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